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Compound of Interest

Compound Name: CYD19

Cat. No.: B15583865

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the published data on CYD19, a dual inhibitor of Snail and histone

deacetylase (HDAC), and its alternatives. This document summarizes key experimental

findings, presents detailed methodologies, and visualizes relevant biological pathways to

facilitate independent assessment and future research.

Comparative Analysis of Snail Inhibitors
The following tables summarize the quantitative data on the activity of CYD19 and a known

alternative, GN25. The data for CYD19 is primarily sourced from a 2020 study published in

Science Advances by Li et al.[1][2] At present, comprehensive independent verification of these

findings by unrelated research groups is limited in the published literature.

Table 1: In Vitro Inhibitory Activity
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Compound Target(s) Assay Result Source

CYD19 Snail
Binding Affinity

(Kd)
0.18 µM [3]

HDAC1 IC50 0.405 µM [3]

Snail-R174A

Mutant

Binding Affinity

(Kd)
3.0 µM [1][4]

GN25
Snail-p53

Interaction
--- Inhibits binding [5]

Table 2: Cellular Activity in Cancer Cell Lines

Compound Cell Line Assay Effect
Concentrati
on

Source

CYD19 HCT-116 Apoptosis
Induces

apoptosis

Dose-

dependent
[1]

MMTV-PyMT
Cell

Proliferation

Inhibits

proliferation

Dose-

dependent
[6]

Various

Cancer Cells
Cell Migration

Reduces

migration

Dose-

dependent
[7]

GN25

K-Ras-

mutated

cancer cells

Gene

Expression

Induces p53

and p21
Not specified [5]

Kras-HMLE-

SNAIL
Cell Growth

Growth

inhibition
20 µM [8]

Kras-HMLE-

SNAIL

Spheroid

Formation

Suppresses

formation
20 µM [8]

Signaling Pathway and Mechanism of Action
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CYD19 is reported to function as a potent inhibitor of the interaction between the transcription

factor Snail and the histone acetyltransferases CBP/p300.[2] This disruption leads to the

destabilization and subsequent degradation of Snail protein through the ubiquitin-proteasome

pathway.[1] The degradation of Snail alleviates its repressive effect on tumor suppressor

proteins like p53, leading to increased p53 stability and activity.[9] This cascade of events

ultimately results in the inhibition of epithelial-mesenchymal transition (EMT), a crucial process

in cancer metastasis, and the induction of apoptosis in cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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